Cas no 1001328-46-6 (1-Bromo-2-(1,3-dimethylbutyl)benzene)

• Product Name: 1-Bromo-2-(1,3-dimethylbutyl)benzene
• CAS No: 1001328-46-6
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 2860722
• Update Time: 2023-08-10

1-Bromo-2-(1,3-dimethylbutyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(1,3-dimethylbutyl)benzene

• Inchi： 1S/C12H17Br/c1-9(2)8-10(3)11-6-4-5-7-12(11)13/h4-7,9-10H,8H2,1-3H3
• InChI Key： HXFBJTXVCMZVJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)CC(C)C

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.17g/mol
• XLogP3: 5.1
• Topological Polar Surface Area: 0